Cas no 16939-73-4 (trans-2-Heptenyl Acetate)

Technical Introduction: trans-2-Heptenyl Acetate trans-2-Heptenyl acetate is an unsaturated ester with the molecular formula C₉H₁₆O₂, characterized by its cis-trans isomerism. This compound is notable for its role as a flavor and fragrance intermediate, imparting green, fruity, and slightly fatty notes. Its chemical stability and low odor threshold make it suitable for applications in perfumery and food flavoring. The trans-configuration enhances its olfactory profile, distinguishing it from the cis-isomer. It is synthesized via esterification or isomerization, ensuring high purity for industrial use. Its compatibility with other aroma chemicals and controlled release properties further underscore its utility in fine fragrance and flavor formulations.

trans-2-Heptenyl Acetate structure

Product Name:trans-2-Heptenyl Acetate

CAS No:16939-73-4

MF:C₉H₁₆O₂

MW:156.222143173218

MDL:MFCD00036584

CID:891965

PubChem ID:87562625

Update Time:2025-05-27

trans-2-Heptenyl Acetate Chemical and Physical Properties

Names and Identifiers

- trans-2-Heptenyl Acetate
- ACETIC ACID TRANS-2-HEPTEN-1-YL ESTER
- Acetic Acid trans-2-Heptenyl Ester
- E-2-heptenyl acetate
- trans-Hept-2-en-yl-acetat
- 2-HEPTENYLACETATE
- (E)-hept-2-enyl acetate
- Tans-2-Heptenyl Acetate
- (2E)-2-Hepten-1-olacetate
- (E)-2-hepten-1-yl acetate
- HEPT-TRANS-2-EN-1-YLACETATE
- TRANS-2-HEPTEN-1-YL ACETATE
- 2-Hepten-1-ol, acetate, (2E)-
- MDL： MFCD00036584
- Inchi： 1S/C9H16O2/c1-3-4-5-6-7-8-11-9(2)10/h6-7H,3-5,8H2,1-2H3/b7-6+
- InChI Key： AWCPMVVOGVEPRC-VOTSOKGWSA-N
- SMILES： CCCC/C=C/COC(=O)C

Computed Properties

Exact Mass: 156.11500
Monoisotopic Mass: 156.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
Surface Charge: 0
XLogP3: 2.5

Experimental Properties

Color/Form: Not determined
Density: 0.89
Boiling Point: 193°C
Flash Point: 73.6°C
Refractive Index: 1.4300-1.4320
PSA: 26.30000
LogP: 2.29590
FEMA: 4125 | HEPT-TRANS-2-EN-1-YL ACETATE
Solubility: Not determined

trans-2-Heptenyl Acetate Security Information

Prompt：warning
Hazard Statement： H227
Warning Statement： P210-P280-P370+P378-P403+P235-P501

trans-2-Heptenyl Acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A1145-10ml	trans-2-Heptenyl Acetate	16939-73-4	97.0%(GC)	10ml	￥750.0	2022-06-10
Ambeed	A752818-10g	ACetic acid trans-2-hepten-1-yl ester	16939-73-4	95%	10g	$101.0	2024-04-23
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A1145-10ML	trans-2-Heptenyl Acetate	16939-73-4	>97.0%(GC)	10ml	¥690.00	2024-04-17
abcr	AB135483-10 ml	Acetic acid trans-2-hepten-1-yl ester, 97%; .	16939-73-4	97%	10 ml	€180.40	2024-04-19
A2B Chem LLC	AB70398-1g	Acetic acid trans-2-hepten-1-yl ester	16939-73-4	97%	1g	$70.00	2024-04-20
A2B Chem LLC	AB70398-5g	Acetic acid trans-2-hepten-1-yl ester	16939-73-4	97%	5g	$166.00	2024-04-20
A2B Chem LLC	AB70398-10g	Acetic acid trans-2-hepten-1-yl ester	16939-73-4	97%	10g	$285.00	2024-04-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A1145-10ml	trans-2-Heptenyl Acetate	16939-73-4	97.0%(GC)	10ml	¥750.0	2023-09-02
SHENG KE LU SI SHENG WU JI SHU	sc-471596-10 ml	trans-2-Heptenyl Acetate,	16939-73-4		10 ml	￥2106.00	2023-09-05